![molecular formula C18H25N3O2 B4440268 3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}quinuclidine-3-carbonitrile](/img/structure/B4440268.png)
3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}quinuclidine-3-carbonitrile
Overview
Description
3-{[2-(3,4-dimethoxyphenyl)ethyl]amino}quinuclidine-3-carbonitrile, commonly known as DMPEA-QN or DMQ, is a quinuclidine-based compound that has gained significant attention in the scientific community due to its unique properties. This compound has been synthesized using various methods and has shown promising results in scientific research applications.
Mechanism of Action
DMPEA-QN acts as a selective agonist for the M1 muscarinic acetylcholine receptor, which is a G protein-coupled receptor that is involved in cognitive function and memory. Activation of this receptor leads to the activation of various intracellular signaling pathways, including the phospholipase C pathway, which ultimately leads to the release of calcium ions from intracellular stores. This increase in calcium ions leads to the activation of various downstream effectors, including protein kinase C and calcium/calmodulin-dependent protein kinase II, which are involved in synaptic plasticity and memory formation.
Biochemical and Physiological Effects
DMPEA-QN has been shown to have various biochemical and physiological effects. This compound has been shown to enhance long-term potentiation, a process that is critical for learning and memory. DMPEA-QN has also been shown to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, DMPEA-QN has been shown to increase acetylcholine release in the hippocampus, which is involved in learning and memory.
Advantages and Limitations for Lab Experiments
DMPEA-QN has several advantages for lab experiments. This compound is relatively easy to synthesize using the Pictet-Spengler reaction, and it has shown promising results in scientific research applications. However, there are also some limitations to using DMPEA-QN in lab experiments. This compound is highly reactive and can undergo oxidation and degradation, which can affect its activity. Additionally, DMPEA-QN has a short half-life in vivo, which can make it difficult to study its effects over longer periods of time.
Future Directions
There are several future directions for DMPEA-QN research. One potential area of research is the development of more stable analogs of DMPEA-QN that can be used in vivo. Another potential area of research is the investigation of the potential therapeutic applications of DMPEA-QN for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of DMPEA-QN and its effects on synaptic plasticity and memory formation.
Scientific Research Applications
DMPEA-QN has shown promising results in scientific research applications, particularly in the field of neuroscience. This compound has been shown to act as a selective agonist for the M1 muscarinic acetylcholine receptor, which is involved in cognitive function and memory. DMPEA-QN has also been shown to enhance long-term potentiation, a process that is critical for learning and memory. Additionally, DMPEA-QN has been shown to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
3-[2-(3,4-dimethoxyphenyl)ethylamino]-1-azabicyclo[2.2.2]octane-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25N3O2/c1-22-16-4-3-14(11-17(16)23-2)5-8-20-18(12-19)13-21-9-6-15(18)7-10-21/h3-4,11,15,20H,5-10,13H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCICRKYWHHRREI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC2(CN3CCC2CC3)C#N)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.